Cas no 1951439-10-3 (4-(6-Bromo-1H-indol-3-YL)cyclohex-3-EN-1-one)

• Product Name: 4-(6-Bromo-1H-indol-3-YL)cyclohex-3-EN-1-one
• CAS No: 1951439-10-3
• MF: C₁₄H₁₂BrNO
• MW: 290.15518283844
• CID: 5060263
• Update Time: 2025-07-19

4-(6-Bromo-1H-indol-3-YL)cyclohex-3-EN-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(6-BROMO-1H-INDOL-3-YL)CYCLOHEX-3-EN-1-ONE
• 4-(6-Bromo-1H-indol-3-yl)cyclohex-3-enone
• 4-(6-Bromo-3-indolyl)cyclohex-3-en-1-one
• 4-(6-Bromo-1H-indol-3-YL)cyclohex-3-EN-1-one

• Inchi： 1S/C14H12BrNO/c15-10-3-6-12-13(8-16-14(12)7-10)9-1-4-11(17)5-2-9/h1,3,6-8,16H,2,4-5H2
• InChI Key： ODZSQFCLRIUZGV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC=C2C1=CCC(CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 352
• XLogP3: 2.8
• Topological Polar Surface Area: 32.9

Additional information on 4-(6-Bromo-1H-indol-3-YL)cyclohex-3-EN-1-one

Comprehensive Overview of 4-(6-Bromo-1H-indol-3-YL)cyclohex-3-EN-1-one (CAS No. 1951439-10-3): Properties, Applications, and Research Insights

The compound 4-(6-Bromo-1H-indol-3-YL)cyclohex-3-EN-1-one (CAS No. 1951439-10-3) is a structurally unique small molecule that has garnered significant attention in pharmaceutical and organic chemistry research. With its distinctive combination of an indole scaffold and a cyclohexenone moiety, this compound serves as a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets such as kinases and receptors.

In recent years, the demand for heterocyclic compounds like 4-(6-Bromo-1H-indol-3-YL)cyclohex-3-EN-1-one has surged due to their relevance in developing therapeutics for neurodegenerative diseases and cancer. The brominated indole component enhances its reactivity, making it a valuable building block for cross-coupling reactions in medicinal chemistry. This aligns with the growing trend of fragment-based drug design, where researchers seek structurally diverse fragments to optimize lead compounds.

From a synthetic perspective, the cyclohexenone ring in CAS 1951439-10-3 offers opportunities for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. Its Michael acceptor properties also make it a candidate for studying enzyme inhibition mechanisms, a hot topic in proteomics and chemical biology. These attributes have led to its inclusion in several AI-driven drug discovery platforms, where computational models predict its interactions with biological targets.

Environmental and green chemistry considerations are increasingly shaping compound utilization, and 4-(6-Bromo-1H-indol-3-YL)cyclohex-3-EN-1-one is no exception. Researchers are exploring solvent-free or catalytic methods to incorporate this molecule into sustainable synthesis pathways. This addresses the broader industry shift toward eco-friendly pharmaceuticals, a frequently searched topic among academic and industrial chemists.

Analytical characterization of CAS 1951439-10-3 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its purity and structural integrity, critical for reproducibility in published studies. The compound’s stability under various conditions is another area of investigation, particularly for long-term storage in research settings—a common concern voiced in online forums and scientific communities.

In summary, 4-(6-Bromo-1H-indol-3-YL)cyclohex-3-EN-1-one represents a compelling case study at the intersection of synthetic chemistry and drug development. Its multifaceted applications, combined with the rising interest in targeted therapies and molecular diversity, ensure its continued relevance in cutting-edge research. Future studies may explore its role in personalized medicine or as a template for bioconjugation strategies, further expanding its scientific impact.